Cas no 2172486-53-0 (1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172486-53-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6258579
• PubChem ID: 165579066
• Update Time: 2025-11-05

1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid
• 1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]pyrrolidine-3-carboxylic acid
• EN300-1525351
• 2172486-53-0

• Inchi： 1S/C28H34N2O5/c31-26(30-17-15-20(18-30)27(32)33)14-4-2-1-3-9-16-29-28(34)35-19-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,20,25H,1-4,9,14-19H2,(H,29,34)(H,32,33)
• InChI Key： CDNLLIJEMKVSHG-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid (CAS: 2172486-53-0)

The compound 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid (CAS: 2172486-53-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of peptide-conjugated drugs. The fluorenylmethoxycarbonyl (Fmoc) group in the molecule provides a protective moiety that is essential for solid-phase peptide synthesis (SPPS). Researchers have leveraged this property to create peptide-drug conjugates with enhanced stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Fmoc-protected derivatives in improving the pharmacokinetic profiles of anticancer peptides.

In addition to its applications in drug delivery, 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid has been investigated for its potential as an enzyme inhibitor. The pyrrolidine-3-carboxylic acid moiety is known to interact with various enzymatic active sites, making it a promising candidate for the design of enzyme inhibitors. Recent findings from Bioorganic & Medicinal Chemistry Letters highlight its inhibitory effects on prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases.

The synthesis and characterization of this compound have also been a focal point of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. A 2024 study in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and reduces by-products, paving the way for large-scale production.

Looking ahead, the versatility of 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-3-carboxylic acid suggests its continued relevance in drug discovery and development. Future research directions may include its incorporation into multifunctional nanocarriers and its evaluation in preclinical models of disease. The compound's unique chemical properties position it as a valuable tool for advancing therapeutic innovations in the chemical biology and pharmaceutical sectors.